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Introduction Ammonium paramolybdate tetrahydrate, also known as ammonium
heptamolybdate tetrahydrate ((NH4)eM07024-4H20), is a white crystalline solid.[1][2][3] It is a
key reagent in various scientific and industrial applications. Primarily, it serves as an analytical
reagent for the quantitative determination of phosphates, silicates, arsenates, and lead in
agueous solutions.[1][4][5] Its utility extends to cryo-negative staining in electron microscopy,
the production of molybdenum metal and ceramics, and as a catalyst in desulfurization
processes.[1][4][5] Given its wide range of applications, the accurate preparation of its standard
solutions is fundamental for reliable experimental outcomes.

Safety Precautions Ammonium paramolybdate tetrahydrate is hazardous and requires
careful handling. It is harmful if swallowed, causes skin and serious eye irritation, and may lead
to respiratory irritation.[6][7][8][9]

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile rubber), and safety goggles or a face shield.[1][7]

» Ventilation: Handle the solid powder in a well-ventilated area, preferably within a certified
chemical fume hood, to minimize inhalation of dust particles.[1][7]
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» Handling: Avoid direct contact with skin, eyes, and clothing. Do not ingest or inhale. Wash
hands thoroughly after handling the chemical.[1][6]

e Incompatibilities: The compound is incompatible with strong oxidizing agents and strong
acids.[4][6]

o First Aid: In case of eye contact, rinse cautiously with water for at least 15 minutes. For skin
contact, wash off immediately with plenty of water. If inhaled, move to fresh air. If swallowed,
call a poison center or doctor.[6][7][9]

Quantitative Data Summary

The following table summarizes the key quantitative properties of ammonium paramolybdate
tetrahydrate.

Property Value References

Ammonium heptamolybdate
Synonyms tetrahydrate, Molybdic acid [A1071110][11]

ammonium salt tetrahydrate

Molecular Formula (NH4)6M07024-4H20 [4][8][10]

Molecular Weight 1235.86 g/mol [21[41171[20[11]

White to slightly yellowish
Appearance ) [1112][3]
crystalline powder

400 g/L at 20°C; 63.5 g/100

Solubility in Water oS at 25°C [31[12]
Solubility in Alcohol Insoluble [11[4115]
pH (5% solution) 5.0-55 [3]
Density ~2.498 g/cm?3 [21[41[7]

Experimental Protocol: Preparation of a 0.1 M
Standard Solution
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This protocol provides a detailed method for preparing 100 mL of a 0.1 M standard solution of
ammonium paramolybdate tetrahydrate.

Materials and Equipment:
« Ammonium paramolybdate tetrahydrate ((NH4)sM07024-4H20), ACS reagent grade
» Deionized or distilled water
e 100 mL volumetric flask (Class A)
e Analytical balance (readable to 0.0001 g)
e Weighing paper or boat
e Spatula
» Glass funnel
o Beaker (50 mL)
e Wash bottle with deionized water
o Appropriate PPE (lab coat, gloves, safety goggles)
Procedure:
e Calculation of Required Mass:
o The molecular weight (MW) of (NH4)6eM07024-4H20 is 1235.86 g/mol .
o To prepare 100 mL (0.1 L) of a 0.1 M solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol)
» Mass (g) = 0.1 mol/L x 0.1 L x 1235.86 g/mol = 12.3586 g

e Weighing the Solute:
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o Place a clean, dry weighing boat on the analytical balance and tare it.

o Carefully weigh out approximately 12.3586 g of ammonium paramolybdate tetrahydrate
using a spatula. Record the exact mass.

Dissolving the Solute:

[e]

Place a glass funnel into the neck of the 100 mL volumetric flask.

o

Carefully transfer the weighed powder into the flask. Tap the weighing boat and funnel
gently to ensure all the powder is transferred.

o

Use a wash bottle to rinse the weighing boat and funnel with small amounts of deionized
water, collecting the rinsings in the flask.

Add deionized water to the flask until it is about half to two-thirds full.

o

Ensuring Complete Dissolution:

o Stopper the flask and swirl it gently to dissolve the solid. The substance is highly soluble in
water.[1] Continue swirling until no solid particles are visible. Mild heating in a warm water
bath can aid dissolution but is often not necessary.

Dilution to Final Volume:

o Once the solute is completely dissolved, carefully add deionized water until the bottom of
the meniscus reaches the calibration mark on the neck of the volumetric flask.

o Use a dropper or pipette for the final additions to avoid overshooting the mark.
Homogenization and Storage:

o Stopper the flask securely and invert it 15-20 times to ensure the solution is
homogeneous.

o Transfer the prepared standard solution to a clean, properly labeled storage bottle. The
label should include the chemical name, concentration, date of preparation, and your
initials.
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o Store in a cool, dry, and well-ventilated place, away from incompatible materials.[7]

Visualized Workflow

Preparation Phase

1. Calculate Mass
(12.3586 g for 100mL of 0.1M)

2. Weigh Solute
(Use analytical balance)

3. Transfer to Volumetric Flask

Proceed

Solutiov Phase

4. Add Solvent & Dissolve
(Fill to ~2/3 with DI water and swirl)

roceed

5. Dilute to Volume
(Add DI water to the 100mL mark)

Proceed

Finalization

v

6. Homogenize
(Invert flask 15-20 times)

7. Label and Store
(Properly labeled bottle in a cool, dry place)
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Caption: Workflow for preparing a standard solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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